2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C7H9NO3S/c1-4(11-2)6-8-3-5(12-6)7(9)10/h3-4H,1-2H3,(H,9,10)
• InChI Key: MCGPYPCNQMMCHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(S1)C(=O)O)OC
• Molecular Formula: C7H9NO3S
• Molecular Weight: 187.22 g/mol

Description

Typically, compounds like “2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid” belong to the class of organic compounds known as thiazoles, which are heterocyclic compounds with a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of a compound like “2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid” would consist of a thiazole ring attached to a methoxyethyl group at the 2-position and a carboxylic acid group at the 5-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid” would depend on its exact structure. For instance, its solubility, melting point, boiling point, and reactivity would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound 2-amino-4-(methoxymethyl)-thiazole-5-carboxylic acid Me ester, a related derivative, has been synthesized and analyzed for its crystallographic structure, demonstrating different conformations based on the rotational positions of methoxymethyl substituents. This study aids in understanding the structural aspects of similar thiazole compounds (Kennedy et al., 1999).

Biological Distribution

• 2-Acetylthiazole-4-carboxylic acid, closely related to the compound , has been identified in various organisms, including eukaryotes, archaebacteria, and eubacteria. Its widespread presence and structure suggest it could be a previously undescribed coenzyme (White, 1990).

Transformations and Derivatives

• Methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, a compound structurally similar to 2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid, has been used to synthesize (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, showcasing the potential for chemical transformations and the creation of novel derivatives (Žugelj et al., 2009).

Crystallographic Studies

• Studies have been conducted on the crystal structures of thiazole-5-carboxylic acid derivatives, which are relevant to understanding the structural properties and potential applications of 2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid in materials science and crystallography (Meundaeng et al., 2017).

Synthesis of Derivatives

• Research on the synthesis of various thiazole derivatives, including those related to 2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid, highlights the compound's versatility in forming new chemical entities with potential applications in pharmacology and materials science (Kim et al., 2019).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many organic compounds are flammable, and some can be harmful if ingested or inhaled.

Mechanism of Action

Target of Action

The primary targets of 2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid are currently unknown

Mode of Action

It’s possible that the compound interacts with its targets through a mechanism similar to other thiazole derivatives . Thiazole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, and anticancer properties .

Biochemical Pathways

Thiazole derivatives are known to interact with multiple biochemical pathways, leading to a variety of downstream effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect how 2-(1-Methoxyethyl)-1,3-thiazole-5-carboxylic acid interacts with its targets and exerts its effects .